![molecular formula C16H16N2O2 B4406275 4-(allyloxy)-N-(4-pyridinylmethyl)benzamide](/img/structure/B4406275.png)
4-(allyloxy)-N-(4-pyridinylmethyl)benzamide
Overview
Description
4-(allyloxy)-N-(4-pyridinylmethyl)benzamide, also known as APB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in pharmacology and drug development. APB belongs to the class of benzamide derivatives and has been found to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The exact mechanism of action of 4-(allyloxy)-N-(4-pyridinylmethyl)benzamide is not fully understood. However, it has been suggested that this compound may act through the modulation of GABAergic and glutamatergic neurotransmission. This compound has also been found to interact with the TRPV1 receptor, which is involved in pain sensation.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which may be responsible for its potential as a treatment for Parkinson's disease. This compound has also been found to have anticonvulsant and analgesic effects, which may be due to its modulation of neurotransmission. Additionally, this compound has been found to have anti-inflammatory effects, which may be useful in the treatment of inflammatory disorders.
Advantages and Limitations for Lab Experiments
One advantage of 4-(allyloxy)-N-(4-pyridinylmethyl)benzamide is its potential as a treatment for Parkinson's disease. Additionally, its anticonvulsant, analgesic, and anti-inflammatory effects make it a promising candidate for the treatment of a range of neurological and inflammatory disorders. However, there are also limitations to the use of this compound in lab experiments. For example, its mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
There are several future directions for research on 4-(allyloxy)-N-(4-pyridinylmethyl)benzamide. One area of interest is its potential as a treatment for Parkinson's disease. Further studies are needed to determine the optimal dosage and administration of this compound for this indication. Additionally, the exact mechanism of action of this compound needs to be further elucidated. This may involve studies on its interaction with neurotransmitters and receptors. Finally, the potential applications of this compound in the treatment of other neurological and inflammatory disorders should be explored.
Scientific Research Applications
4-(allyloxy)-N-(4-pyridinylmethyl)benzamide has been extensively studied for its potential applications in pharmacology and drug development. It has been found to exhibit a range of biological activities, including anticonvulsant, analgesic, and anti-inflammatory effects. This compound has also been investigated for its potential as a treatment for Parkinson's disease, as it has been shown to increase the release of dopamine in the brain.
properties
IUPAC Name |
4-prop-2-enoxy-N-(pyridin-4-ylmethyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2/c1-2-11-20-15-5-3-14(4-6-15)16(19)18-12-13-7-9-17-10-8-13/h2-10H,1,11-12H2,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTZPFURBWUVEPB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC1=CC=C(C=C1)C(=O)NCC2=CC=NC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.